A-674563 hydrochloride
Description
A-674563 hydrochloride is a potent selective Akt1 inhibitor with an IC50 of 14 nM; also shows inhibitory activity against PKA and CDK2 with IC50 of 16 and 46 nM, respectively. in vitro: A-674563 is achieved from A-443654 by replacing the indole with a phenyl moiety and getting oral activity. A-674563 slows proliferation of tumor cells with EC50 of 0.4 μM. A-674563 does not inhibit Akt phosphorylation per se, but blocks the phosphorylation of Akt downstream targets in a dose-dependent manner. A-674563 induced Akt blockade results in decreased STS cell downstream target phosphorylation and tumor cell growth inhibiton. A-674563 induces G2 cell cycle arrest and apoptosis in STS cells. in vivo: 20 mg/kg A-674563 increases plasma insulin in an oral glucose tolerance test. A-674563 shows no significant monotherapy tumor inhibitory activity; the efficacy of the combination therapy is significantly improved compared to paclitaxel monotherapy. A674563-treated (20 mg/kg/bid, p.o.) mice exhibits slower tumor growth and more than 50% decrease in the tumor volume at the termination of the study compared with that in control group. A-674563 is identified to have drastically improved PK profile with oral bioavailability of 67% in mouse, but is 70-fold less active than A-443654. ,,
Scientific Research Applications
Anti-Melanoma Activity
A-674563 hydrochloride has been identified as a potent anti-melanoma agent. It has been shown to be anti-proliferative and cytotoxic against human melanoma cells, inducing caspase-dependent apoptotic death. The substance demonstrates Akt and S6 Kinase 1 (S6K1) inactivation in melanoma cells, contributing to its anti-cancer properties. Additionally, A-674563 has been observed to induce pro-apoptotic ceramide production, further contributing to its effectiveness against melanoma. In vivo studies also support its potential as an anti-melanoma agent, with evidence of inhibited melanoma xenograft growth and activation of apoptosis-related pathways in treated cells (Zou, Fan, & Wang, 2016).
Anti-Leukemic Activity in Acute Myeloid Leukemia
A-674563 hydrochloride exhibits promising anti-leukemic activity, particularly in acute myeloid leukemia (AML). It was found to inhibit the survival and proliferation of AML cells, while sparing human peripheral blood mononuclear leukocytes. This selectivity is significant for potential therapeutic use. A-674563 induced caspase-mediated apoptosis in AML cells and also showed effectiveness in reducing sphingosine kinase 1 (SphK1) activity, leading to a decrease in pro-survival sphingosine-1-phosphate (S1P) and an increase in pro-apoptotic ceramide production. The in vivo studies further confirmed its potential, with A-674563 suppressing leukemic xenograft tumor growth and enhancing survival in animal models (Xu, Zhang, Gao, Wang, & Fu, 2016).
properties
Product Name |
A-674563 hydrochloride |
|---|---|
Molecular Formula |
C22H23ClN4O |
Molecular Weight |
394.9 |
Origin of Product |
United States |
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